2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[(5-benzyl-4-ethyl-1,2,4-triazol-3-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C16H18N6OS2/c1-3-22-13(9-12-7-5-4-6-8-12)19-21-16(22)24-10-14(23)17-15-20-18-11(2)25-15/h4-8H,3,9-10H2,1-2H3,(H,17,20,23)
• InChI Key: QWWFEAZQGHQYJZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=NN=C(S2)C)CC3=CC=CC=C3
• Molecular Formula: C16H18N6OS2
• Molecular Weight: 374.5 g/mol

Description

Triazoles are a class of heterocyclic compounds that contain a five-membered aromatic ring with two carbon atoms and three nitrogen atoms. They are known for their versatile biological activities and are present in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular.

Synthesis Analysis

Triazole derivatives can be synthesized through various methods. One common method involves the reaction of primary amines, sodium azide, and alpha-halo ketones. The exact synthesis process for “2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide” would depend on the specific reactants and conditions used.

Molecular Structure Analysis

Triazoles have two tautomeric forms, 1,2,3-triazole and 1,2,4-triazole, depending on the position of the nitrogen atoms in the rings. The exact molecular structure of “2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide” would need to be determined through techniques such as NMR or X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving triazoles can be quite diverse, depending on the specific substituents present on the triazole ring. They can undergo reactions such as alkylation, acylation, and nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For triazoles, these properties can include solubility, melting point, boiling point, and stability.

Mechanism of Action

The mechanism of action of triazole compounds often involves binding to enzymes and receptors in biological systems, leading to various biological activities. The exact mechanism of action for “2-[(5-benzyl-4-ethyl-4H-1,2,4-triazol-3-yl)thio]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide” would need to be determined through biological testing.

Future Directions

Triazoles are a focus of ongoing research due to their wide range of biological activities. Future directions could include the design and synthesis of new triazole derivatives, testing of their biological activities, and development of new drugs.